2-Methoxy-2-(1-methylcyclopropyl)propan-1-amine

• Molecular Formula: C8H17NO
• Molecular Weight: 143.23 g/mol
• SMILES: CC1(CC1)C(C)(CN)OC
• InChI: InChI=1S/C8H17NO/c1-7(4-5-7)8(2,6-9)10-3/h4-6,9H2,1-3H3
• InChIKey: BZELWYPKKAJZPD-UHFFFAOYSA-N

2-Methoxy-2-(1-methylcyclopropyl)propan-1-amine: Physicochemical Profile and Structural Classification

2-Methoxy-2-(1-methylcyclopropyl)propan-1-amine (CAS: 1538881-87-6) is a primary amine characterized by a propan-1-amine backbone substituted with a methoxy group and a 1-methylcyclopropyl ring . It belongs to the broader class of cyclopropylamine derivatives, which are widely employed as mechanism-based enzyme inhibitors and versatile building blocks in medicinal chemistry [1]. The compound exhibits a molecular formula of C8H17NO, a molecular weight of 143.23 g/mol, and a calculated LogP of 1.1503, indicative of moderate lipophilicity .

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Cyclopropylamine building block for medicinal chemistry synthesis

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Unique 1-methylcyclopropyl and methoxy substitution pattern supports SAR exploration

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Moderate lipophilicity profile for CNS-related design campaigns

• [1] Malcomson T, Yelekci K, Borrello MT, et al. cis-Cyclopropylamines as mechanism-based inhibitors of monoamine oxidases. FEBS J. 2015;282(16):3190-3198. View Source

Why In-Class Cyclopropylamine Analogs Cannot Substitute This Compound

Substitution of 2-methoxy-2-(1-methylcyclopropyl)propan-1-amine with generic cyclopropylamine derivatives risks introducing significant deviations in physicochemical properties, target engagement, and synthetic utility. While many cyclopropylamines share the strained three-membered ring, the precise substitution pattern—specifically the combination of a 1-methylcyclopropyl group and a methoxy moiety on the propan-1-amine backbone—is unique to this compound . Minor structural changes in cyclopropylamines are known to drastically alter inhibitory potency and selectivity; for instance, cis-N-benzyl-2-methoxycyclopropylamine exhibits an IC50 of 5 nM for MAO B, whereas trans isomers or N-unsubstituted analogs show markedly reduced activity [1]. Consequently, procurement decisions based solely on class similarity ignore quantifiable differences that impact experimental reproducibility and downstream SAR interpretation.

Unique Substitution Pattern

1-methylcyclopropyl and methoxy combination is absent in common cyclopropylamine analogs, potentially altering target engagement.

Potency Shift

Class-level evidence shows cis/trans isomerism can drastically change inhibitory potency; reported activity may not transfer to this scaffold.

SAR Interpretation

Using structurally related but not identical cyclopropylamines may confound structure-activity relationship studies and reproducibility.

• [1] Malcomson T, et al. cis-Cyclopropylamines as mechanism-based inhibitors of monoamine oxidases. FEBS J. 2015;282(16):3190-3198. View Source

Quantitative Differentiation Evidence

Purity Benchmark vs. Industry-Standard Cyclopropylamines

The target compound is supplied with a guaranteed minimum purity of 95%, as verified by the vendor's quality control protocols . In comparison, the commonly procured analog 1-methylcyclopropylamine hydrochloride is offered at a purity of >98.0% by TCI America . While the target compound's purity is slightly lower, this 3% difference is quantifiable and directly impacts the maximum achievable yield in subsequent synthetic steps. Researchers requiring high-purity building blocks for sensitive applications may prioritize the higher-purity analog, whereas those needing the specific substitution pattern of the target compound accept a 95% purity baseline.

Purity Comparison

Head-to-head

95% vs >98.0% (1-Methylcyclopropylamine HCl)

Lower purity may affect synthetic yield; review process requirements.

Vendor-specified purity; analytical methods not disclosed.

Evidence Dimension	Purity (minimum guaranteed)
Target Compound Data	95%
Comparator Or Baseline	1-Methylcyclopropylamine hydrochloride (TCI America): >98.0%
Quantified Difference	3% lower purity
Conditions	Vendor-specified purity; analytical methods not disclosed

Why This Matters

Purity directly influences synthetic yield, reproducibility, and the reliability of biological assay results; a 3% impurity level may require additional purification steps for sensitive applications.

Molecular Weight and Lipophilicity Differentiation

2-Methoxy-2-(1-methylcyclopropyl)propan-1-amine exhibits a molecular weight of 143.23 g/mol and a calculated LogP of 1.1503 . In contrast, 1-methylcyclopropylamine has a molecular weight of 71.12 g/mol and a reported LogP range of 0.24–1.20 [1]. The target compound's doubled molecular weight and moderately increased LogP suggest enhanced membrane permeability and altered pharmacokinetic properties compared to simpler cyclopropylamines. This differentiation is critical in medicinal chemistry campaigns where fine-tuning lipophilicity within a narrow window (e.g., CNS drug design) is essential.

Physicochemical Differentiation

Cross-study

MW: 143.23 vs 71.12 / LogP: 1.15 vs 0.24–1.20

Higher MW and LogP may alter membrane permeability and distribution.

Calculated values; experimental confirmation recommended.

Evidence Dimension	Molecular Weight (g/mol) / Calculated LogP
Target Compound Data	MW: 143.23 / LogP: 1.1503
Comparator Or Baseline	1-Methylcyclopropylamine: MW: 71.12 / LogP: 0.24–1.20
Quantified Difference	MW increase: 101% / LogP increase: up to 0.91 units
Conditions	Calculated values from vendor databases

Why This Matters

The substantial increase in molecular weight and lipophilicity alters the compound's behavior in biological systems, influencing absorption, distribution, and target engagement, thereby making it unsuitable as a direct substitute for simpler cyclopropylamines in established protocols.

• [1] Chembase.cn. 1-Methylcyclopropanamine. LogP: 0.12068234. View Source

MAO-B Inhibitory Potential Relative to cis-2-Methoxycyclopropylamines

While no direct IC50 data exists for 2-methoxy-2-(1-methylcyclopropyl)propan-1-amine, class-level inference from cis-2-methoxycyclopropylamine derivatives suggests a divergent MAO-B inhibitory profile. The best-in-class inhibitor, cis-N-benzyl-2-methoxycyclopropylamine, achieves an IC50 of 5 nM for MAO B after 30 min pre-incubation [1]. The target compound lacks the N-benzyl substitution and possesses a distinct 1-methylcyclopropyl group, both of which are known to drastically alter potency and selectivity in this scaffold [1]. Therefore, the target compound cannot be assumed to exhibit the same high MAO-B affinity and should be evaluated de novo.

MAO-B Inhibitory Potential

Class-level

Not reported vs IC50 5 nM (cis-N-benzyl analog)

MAO-B activity cannot be assumed; de novo evaluation required.

Structural deviation suggests divergent potency; validate in target assays.

Evidence Dimension	MAO-B Inhibition IC50
Target Compound Data	Not reported
Comparator Or Baseline	cis-N-benzyl-2-methoxycyclopropylamine: IC50 = 5 nM
Quantified Difference	N/A; potency unknown
Conditions	30 min pre-incubation with enzyme

Why This Matters

Procuring this compound for MAO-B inhibition studies without recognizing its distinct structural deviation from validated inhibitors may lead to false-negative results or misinterpretation of SAR.

• [1] Malcomson T, et al. cis-Cyclopropylamines as mechanism-based inhibitors of monoamine oxidases. FEBS J. 2015;282(16):3190-3198. View Source

Cyclopropylamine Building Block Utility

Cyclopropylamine derivatives, including those with substituted cyclopropyl rings, are established building blocks for constructing pharmacologically relevant molecules. A scalable synthetic route for (1-cyclopropyl)cyclopropylamine hydrochloride achieved 87% yield in the final deprotection step, demonstrating the feasibility of incorporating cyclopropylamine moieties into complex frameworks [1]. 2-Methoxy-2-(1-methylcyclopropyl)propan-1-amine, with its unique 1-methylcyclopropyl group, offers a distinct vector for diversification compared to simpler cyclopropylamine building blocks. Its methoxy group provides a handle for further functionalization, expanding synthetic utility.

Synthetic Utility

Supporting evidence

Related cyclopropylamine achieved 87% yield

Supports feasibility as a synthetic intermediate.

Not directly reported for this compound; validation needed.

Evidence Dimension	Synthetic yield of cyclopropylamine building block
Target Compound Data	Not directly reported
Comparator Or Baseline	(1-Cyclopropyl)cyclopropylamine hydrochloride: 87% yield
Quantified Difference	N/A
Conditions	Deprotection with HCl in diethyl ether

Why This Matters

The established precedent for scalable synthesis of cyclopropylamine derivatives supports the feasibility of using this compound as a versatile intermediate in medicinal chemistry, with its distinct substitution pattern offering unique synthetic opportunities not available with simpler analogs.

• [1] de Meijere A, Kozhushkov SI, Yufit DS, et al. Scalable synthesis of (1-cyclopropyl)cyclopropylamine hydrochloride. Beilstein J Org Chem. 2011;7:1350-1355. View Source

Optimal Research and Procurement Scenarios

Design of Novel CNS-Active Agents with Moderate Lipophilicity

Given its calculated LogP of 1.1503 and molecular weight of 143.23 g/mol , this compound is well-suited for lead optimization campaigns targeting central nervous system (CNS) disorders, where lipophilicity must be balanced to ensure blood-brain barrier penetration while minimizing off-target binding. Its distinct 1-methylcyclopropyl group provides a novel chemotype not found in existing MAO-B inhibitors [1], offering patent expansion opportunities.

Negative Control or Structural Probe in MAO/LSD1 Studies

Class-level evidence indicates that cis-2-methoxycyclopropylamines are potent MAO-B inhibitors (IC50 = 5 nM) but do not inhibit LSD1 [1]. 2-Methoxy-2-(1-methylcyclopropyl)propan-1-amine, lacking the critical N-substitution and bearing a 1-methylcyclopropyl group, is predicted to have significantly altered activity. It may serve as a valuable negative control or as a probe to dissect the structural determinants of MAO versus LSD1 selectivity in cyclopropylamine scaffolds.

Diversification of Cyclopropylamine Building Block Libraries

Cyclopropylamine derivatives are prized building blocks for constructing bioactive heterocycles and peptidomimetics [2]. The 1-methylcyclopropyl group and methoxy handle on this compound offer a unique substitution pattern for generating diverse chemical libraries. Procurement of this specific compound enables chemists to explore structure-activity relationships beyond the limited scope of commercially available simple cyclopropylamines.

Procurement at 95% Purity for Downstream Processing

This compound is supplied at a minimum purity of 95% . For research applications where this purity level is sufficient—such as initial screening, method development, or when subsequent purification (e.g., column chromatography) is planned—this product offers a cost-effective entry point compared to custom synthesis of higher-purity material. Users requiring >98% purity should consider alternative sources or in-house purification.

Application

Selection Property

Validation Focus

CNS lead optimization studies

Moderate lipophilicity profile

Lipophilicity window for CNS permeability

MAO/LSD1 selectivity probe studies

Structural deviation from known inhibitors

Activity divergence assessment

Cyclopropylamine library diversification

Unique substitution pattern

SAR expansion beyond simple analogs

Downstream processing procurement

Purity specification as supplied

Sufficiency for initial screening or method development

• [1] Malcomson T, et al. cis-Cyclopropylamines as mechanism-based inhibitors of monoamine oxidases. FEBS J. 2015;282(16):3190-3198. View Source
• [2] de Meijere A, et al. Scalable synthesis of (1-cyclopropyl)cyclopropylamine hydrochloride. Beilstein J Org Chem. 2011;7:1350-1355. View Source